Cas no 17610-21-8 (1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone)

• Product Name: 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
• CAS No: 17610-21-8
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• MDL: MFCD00052727
• CID: 133778
• PubChem ID: 2747562
• Update Time: 2025-06-11

1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
• 1-(5,5,8,8-TETRAMETHYL-5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)ETHAN-1-ONE
• 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)ethanone
• 1-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethanone
• Ethanone,1-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-
• 1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-6-acetylnaphthalene
• 2-acetyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene
• 2-acetyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl naphthalene
• 5,5,8,8-tetramethyl-2-acetyl-5,6,7,8-tetrahydronaphthalene
• 6-acetyl-1,1,4,4-tetra-methyl-tetralin
• 6-acetyl-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphthalene
• 6-Acetyl-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphtalene
• 6-ACETYL-1,2,3,4-TETRAHYDRO-1,1,4,4-TETRAMETHYLNAPHTHYLENE
• 6-ACETYL-1,2,3,4-TETRAHYDRO-1,1,4,4-TETRAMETHYLNAPHTALENE: TECH.
• 1-(5,5,8,8-tetraMethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-ethanone
• 1-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethylnaphth-2-yl)ethan-1-one, 6-Acetyl-1,1,4,4-tetramethyltetralin
• 17610-21-8
• CS-0313053
• Ethanone, 1-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-
• A849727
• AB91037
• AKOS015908741
• 2-acetyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene
• TS-00610
• 2-ETHYL-3-OXO-1-CYCLOPENTENE-1-CARBOXALDEHYDE
• H11201
• SCHEMBL2195224
• (5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthyl) methyl ketone
• CHEMBL556486
• IHUSZOMIBSDQTB-UHFFFAOYSA-N
• FT-0605781
• DTXSID30372661
• 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydron

• MDL： MFCD00052727
• Inchi： 1S/C16H22O/c1-11(17)12-6-7-13-14(10-12)16(4,5)9-8-15(13,2)3/h6-7,10H,8-9H2,1-5H3
• InChI Key： IHUSZOMIBSDQTB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 230.16700
• Monoisotopic Mass: 230.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 0.941
• Boiling Point: 98 °C
• Flash Point: 141.1°C
• Refractive Index: 1.498
• PSA: 17.07000
• LogP: 4.23820

1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone

Research Brief on 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (CAS: 17610-21-8): Recent Advances and Applications

1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (CAS: 17610-21-8) is a synthetic compound with a tetrahydronaphthalene backbone, which has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often referred to as a retinoid-related molecule due to its structural similarity to retinoids, has been explored for its potential therapeutic applications, particularly in cancer research and nuclear receptor modulation. Recent studies have shed light on its mechanism of action, pharmacokinetics, and novel applications, making it a promising candidate for further investigation.

Recent research has focused on the compound's interaction with nuclear receptors, particularly the retinoic acid receptors (RARs) and retinoid X receptors (RXRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone exhibits selective agonistic activity towards RARβ, a subtype implicated in cancer cell differentiation and apoptosis. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the RARβ ligand-binding domain, revealing unique interactions that differentiate it from classical retinoids. This selectivity could potentially reduce the side effects associated with pan-RAR agonists, such as skin toxicity.

In addition to its receptor modulation properties, the compound has shown promise in targeting cancer stem cells (CSCs). A 2024 preclinical study published in Cancer Research investigated the effects of 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone on breast cancer stem cells. The results indicated that the compound significantly reduced the population of CD44+/CD24- CSCs by downregulating the Wnt/β-catenin signaling pathway. Importantly, the study reported synergistic effects when the compound was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in breast cancer treatment.

Pharmacokinetic studies have also advanced our understanding of this compound. A recent investigation published in Drug Metabolism and Disposition (2024) characterized the metabolic pathways of 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone in human liver microsomes. The study identified CYP3A4 as the primary enzyme responsible for its oxidation, yielding hydroxylated metabolites that retain biological activity. These findings have important implications for drug-drug interactions and dosage optimization in clinical settings.

Beyond oncology, researchers have explored the compound's potential in dermatology. A 2023 study in the Journal of Investigative Dermatology reported that 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone exhibited potent anti-inflammatory effects in a mouse model of psoriasis, comparable to existing retinoid therapies but with reduced irritation. The compound modulated IL-23/Th17 axis signaling, suggesting a novel mechanism for treating inflammatory skin disorders.

Despite these promising findings, challenges remain in the development of 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone as a therapeutic agent. Current research efforts are focused on improving its bioavailability and tissue specificity through structural modifications. Several patent applications filed in 2024 describe novel prodrug formulations and nanoparticle delivery systems designed to enhance the compound's pharmacokinetic profile while maintaining its biological activity.

In conclusion, recent studies on 1-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (CAS: 17610-21-8) have significantly expanded our understanding of its therapeutic potential. From selective nuclear receptor modulation to cancer stem cell targeting and anti-inflammatory applications, this compound represents a versatile scaffold for drug development. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, potentially opening new avenues for treating various diseases with high unmet medical needs.